2-(4-(isopropylsulfonyl)phenyl)-1-(4-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)ethanone

• IUPAC Name: 1-[4-(1-methylpyrazol-3-yl)piperidin-1-yl]-2-(4-propan-2-ylsulfonylphenyl)ethanone
• InChI: InChI=1S/C20H27N3O3S/c1-15(2)27(25,26)18-6-4-16(5-7-18)14-20(24)23-12-8-17(9-13-23)19-10-11-22(3)21-19/h4-7,10-11,15,17H,8-9,12-14H2,1-3H3
• InChI Key: RLTKBPOAUDGHQO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)S(=O)(=O)C1=CC=C(C=C1)CC(=O)N2CCC(CC2)C3=NN(C=C3)C
• Molecular Formula: C20H27N3O3S
• Molecular Weight: 389.5 g/mol
• CAS No.: 2034202-04-3

Description

2-(4-(isopropylsulfonyl)phenyl)-1-(4-(1-methyl-1H-pyrazol-3-yl)piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C20H27N3O3S and its molecular weight is 389.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Medicinal Chemistry

This compound has been involved in studies related to the synthesis of heterocyclic compounds, which are of significant interest in the development of new therapeutic agents. For example, research on the synthesis of pyrazole derivatives and their antibacterial and antifungal activities highlights the potential of such compounds in medicinal chemistry. The synthesis often involves microwave-assisted methods, indicating a modern approach to chemical synthesis that offers advantages like reduced reaction times and improved yields (Ram C.Merugu, D.Ramesh, B.Sreenivasulu, 2010; Deepak Swarnkar, R. Ameta, Ritu Vyas, 2014).

Antiviral and Antibacterial Applications

Some studies have delved into the antiviral and antibacterial potential of related compounds. For instance, the synthesis, reactions, and antiviral activity of certain pyrazole and triazine derivatives have been investigated, showcasing the relevance of such compounds in developing treatments against viral infections (F. Attaby, A. Elghandour, Mohamed A. Ali, Yasser M. Ibrahem, 2006). Similarly, the antibacterial activity of piperidine-containing pyrimidine imines and thiazolidinones has been studied, further emphasizing the antimicrobial potential of these chemical frameworks (Ram C.Merugu, D.Ramesh, B.Sreenivasulu, 2010).

Chemical Synthesis Techniques

Antimicrobial Activity

The antimicrobial properties of compounds within this chemical class have been a subject of interest. Studies have shown that derivatives containing specific functional groups exhibit significant antimicrobial activity, which could lead to the development of new antibiotics or antiseptics (Satyender Kumar, Meenakshi, Sunil Kumar, Parvin Kumar, 2012).